4-ethoxy-N'-(3-nitrobenzylidene)benzenesulfonohydrazide

• IUPAC Name: 4-ethoxy-N-[(Z)-(3-nitrophenyl)methylideneamino]benzenesulfonamide
• InChI: InChI=1S/C15H15N3O5S/c1-2-23-14-6-8-15(9-7-14)24(21,22)17-16-11-12-4-3-5-13(10-12)18(19)20/h3-11,17H,2H2,1H3/b16-11-
• InChI Key: KPGSVZMJUQKYPR-WJDWOHSUSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N/N=C\C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H15N3O5S
• Molecular Weight: 349.4 g/mol

Description

4-ethoxy-N'-(3-nitrobenzylidene)benzenesulfonohydrazide, also known as ENB, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. ENB is a hydrazone derivative of sulfonamide, which has been synthesized for various applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 4-ethoxy-N'-(3-nitrobenzylidene)benzenesulfonohydrazide is not fully understood, but it is believed to act by inhibiting enzymes and proteins involved in various cellular processes. 4-ethoxy-N'-(3-nitrobenzylidene)benzenesulfonohydrazide has been shown to inhibit the activity of bacterial enzymes, such as β-lactamases and bacterial dihydrofolate reductase. It has also been shown to inhibit the activity of various cancer-related proteins, such as topoisomerase IIα and tubulin.
Biochemical and Physiological Effects
4-ethoxy-N'-(3-nitrobenzylidene)benzenesulfonohydrazide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. 4-ethoxy-N'-(3-nitrobenzylidene)benzenesulfonohydrazide has been shown to have a low toxicity profile in vitro, but its toxicity in vivo is yet to be fully evaluated.

Advantages and Limitations for Lab Experiments

4-ethoxy-N'-(3-nitrobenzylidene)benzenesulfonohydrazide has several advantages for lab experiments, including its ease of synthesis, low toxicity profile, and potential pharmacological properties. However, its limitations include its poor solubility in water, which makes it difficult to administer in vivo. 4-ethoxy-N'-(3-nitrobenzylidene)benzenesulfonohydrazide also requires further evaluation for its toxicity and pharmacokinetic properties.

Future Directions

There are several future directions for research on 4-ethoxy-N'-(3-nitrobenzylidene)benzenesulfonohydrazide. One potential direction is to evaluate its efficacy in vivo and its toxicity profile. Another potential direction is to investigate its potential as a chemotherapeutic agent for various types of cancers. Additionally, the development of 4-ethoxy-N'-(3-nitrobenzylidene)benzenesulfonohydrazide derivatives with improved solubility and pharmacokinetic properties could enhance its potential for clinical use.
Conclusion
In conclusion, 4-ethoxy-N'-(3-nitrobenzylidene)benzenesulfonohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully evaluate the potential of 4-ethoxy-N'-(3-nitrobenzylidene)benzenesulfonohydrazide as a therapeutic agent.

Synthesis Methods

The synthesis of 4-ethoxy-N'-(3-nitrobenzylidene)benzenesulfonohydrazide involves the reaction of 3-nitrobenzaldehyde and 4-ethoxybenzenesulfonylhydrazide in the presence of a catalyst. The reaction takes place in a solvent under reflux conditions, and the product is obtained after purification. The yield of the reaction is dependent on various factors, including the reaction time, temperature, and catalyst used.

Scientific Research Applications

4-ethoxy-N'-(3-nitrobenzylidene)benzenesulfonohydrazide has been extensively studied for its potential pharmacological properties. It has been shown to possess antimicrobial, anti-inflammatory, and anticancer activities. 4-ethoxy-N'-(3-nitrobenzylidene)benzenesulfonohydrazide has been tested against various bacterial strains and has shown promising results in inhibiting their growth. It has also been tested against cancer cell lines, and the results suggest that 4-ethoxy-N'-(3-nitrobenzylidene)benzenesulfonohydrazide has the potential to be used as a chemotherapeutic agent.